Cas no 619-24-9 (3-Nitrobenzonitrile)

3-Nitrobenzonitrile structure

Product Name:3-Nitrobenzonitrile

CAS No:619-24-9

MF:C₇H₄N₂O₂

MW:148.118861198425

MDL:MFCD00007194

CID:39019

PubChem ID:12079

Update Time:2025-04-18

3-Nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Nitrobenzonitrile
- m-nitrobenzonitrile
- 3-cyano-1-nitrobenzene
- 3-CYANONITROBENZENE
- 3-Nitrbenzonitrile
- 3-nitro-benzonitril
- Benzonitrile,m-nitro
- m-Cyanonitrobenzene
- m-nitro-benzonitril
- m-Nitrocyanobenzene
- m-NO2(C6H4)CN
- Benzonitrile, 3-nitro-
- Benzonitrile, m-nitro-
- 3-Nitro-benzonitrile
- 3-nitrobenzenecarbonitrile
- RUSAWEHOGCWOPG-UHFFFAOYSA-N
- 3-nitrobenzonitril
- 3-cyanonitrobenzene-
- PubChem18857
- WLN: WNR CCN
- META-CYANONITROBENZENE
- BEN689
- 619-24-9
- NSC 5382
- AKOS000304441
- EN300-18272
- AC-10299
- CHEMBL57012
- D73176
- SY008007
- A833486
- UPCMLD0ENAT5345030:001
- MFCD00007194
- SCHEMBL57152
- Z57756579
- CCRIS 2327
- N0170
- 3-Nitrobenzonitrile, 98%
- Q63399425
- PS-4576
- CS-0059137
- InChI=1/C7H4N2O2/c8-5-6-2-1-3-7(4-6)9(10)11/h1-4
- A935271
- NS00034847
- Benzonitrile, 3-nitro-, radical ion(1-) (9CI)
- FT-0616243
- W-105077
- DTXSID5060697
- NSC5382
- 12402-46-9
- NSC-5382
- AC-907/25014352
- AI3-16310
- EINECS 210-587-7
- 3-Nitrobenzonitrile,98%
- STK260893
- DB-054024
- DTXCID2043169
- 3Cyanonitrobenzene
- Benzonitrile, mnitro
- mCyanonitrobenzene
- JDN9Z8WU2R
- Benzonitrile, 3nitro
- mNitrobenzonitrile
- 210-587-7
- FN16368
- MDL： MFCD00007194
- Inchi： 1S/C7H4N2O2/c8-5-6-2-1-3-7(4-6)9(10)11/h1-4H
- InChI Key： RUSAWEHOGCWOPG-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC=C(C#N)C=1)=O
- BRN： 637674

Computed Properties

Exact Mass: 148.02700
Monoisotopic Mass: 148.027277
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.2
Topological Polar Surface Area: 69.6

Experimental Properties

Color/Form: Grayish yellow powder.
Density: 0.33 g/cm3 (20℃)
Melting Point: 115.0 to 119.0 deg-C
Boiling Point: 165°C/16mmHg(lit.)
Flash Point: 165°C/21mm
Refractive Index: 1.5300 (estimate)
PSA: 69.61000
LogP: 1.98968
Solubility: Insoluble in water.
Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-Nitrobenzonitrile Security Information

Symbol:
Prompt：dangerous
Signal Word：Warning
Hazard Statement： H301+H311+H331-H315-H319-H402
Warning Statement： P261-P264-P270-P271-P273-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
Hazardous Material transportation number：UN 3439 6.1/PG 2
WGK Germany：3
Hazard Category Code： 20/21/22
Safety Instruction： S22-S24/25-S36/37
RTECS：DI4900000
Hazardous Material Identification：
Packing Group：III
Hazard Level：6.1
HazardClass：6.1
PackingGroup：III
TSCA：Yes
Storage Condition：Store at room temperature
Safety Term：6.1
Packing Group：III
Risk Phrases：R20/21/22

3-Nitrobenzonitrile Customs Data

HS CODE：29269095
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Nitrobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	167746-25G	3-Nitrobenzonitrile	619-24-9		25g	¥480.49	2023-12-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N834853-500g	3-Nitrobenzonitrile	619-24-9	98%	500g	￥1,669.00	2022-09-01
TRC	N493560-10g	3-Nitrobenzonitrile	619-24-9		10g	$ 135.00	2022-06-03
TRC	N493560-100g	3-Nitrobenzonitrile	619-24-9		100g	$ 1090.00	2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N82330-25g	3-Nitrobenzonitrile	619-24-9		25g	¥188.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N82330-100g	3-Nitrobenzonitrile	619-24-9		100g	¥568.0	2021-09-08
Fluorochem	050418-1g	3-Nitrobenzonitrile	619-24-9	96%	1g	￡10.00	2022-03-01
Fluorochem	050418-5g	3-Nitrobenzonitrile	619-24-9	96%	5g	￡19.00	2022-03-01
Fluorochem	050418-25g	3-Nitrobenzonitrile	619-24-9	96%	25g	￡30.00	2022-03-01
Fluorochem	050418-100g	3-Nitrobenzonitrile	619-24-9	96%	100g	￡108.00	2022-03-01

3-Nitrobenzonitrile Production Method

3-Nitrobenzonitrile Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:619-24-9)3-Nitrobenzonitrile

Order Number:A935271

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 15:17

Price ($):233.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:619-24-9)3-NITROBENZONITRILE

Order Number:sfd6074

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

ASIACHEM I&E (JIANGSU) CO., LTD

Gold Member

Audited Supplier

(CAS:619-24-9)3-Nitrobenzonitrile

Order Number:AC088

Stock Status:in Stock

Quantity:25kg

Purity:99%

Pricing Information Last Updated:Monday, 18 August 2025 09:27

Price ($):discuss personally

Email:mera.z@nitrobenzenechemical.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:619-24-9)3-Nitrobenzonitrile

Order Number:LE7507;LE5873206

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:57

Price ($):discuss personally

Email:18501500038@163.com

TAIXING JOXIN BIO-TEC CO.,LTD.

Gold Member

Audited Supplier

(CAS:619-24-9)3-Nitrobenzonitrile

Order Number:JOX-017

Stock Status:in Stock

Quantity:25KG

Purity:99%

Pricing Information Last Updated:Tuesday, 15 July 2025 15:40

Price ($):

Email:yhj@joxbio.com

Product Official Link

3-Nitrobenzonitrile Related Literature

1. A general purpose MALDI matrix for the analyses of small organic, peptide and protein molecules

Hao Gu,Kang Ma,Weiqian Zhao,Lirong Qiu,Wei Xu Analyst 2021 146 4080
2. Electron-withdrawing effects on the molecular structure of 2- and 3-nitrobenzonitrile revealed by broadband rotational spectroscopy and their comparison with 4-nitrobenzonitrile

Jack B. Graneek,William C. Bailey,Melanie Schnell Phys. Chem. Chem. Phys. 2018 20 22210
3. 366. The dicarbazyls. Part VI. Synthesis of 1 : 1′-dicarbazyl

Helen G. Dunlop,T. F. Macrae,S. Horwood Tucker J. Chem. Soc. 1934 1672
4. Preparation and characterization of a novel silica–KF composite and facile fluorination of aromatic substrates

Sagar S. Patel,Machhindra D. Bochare,Mariam S. Degani New J. Chem. 2018 42 20095
5. Radiosynthesis and evaluation of a fluorine-18 radiotracer [18F]FS1P1 for imaging sphingosine-1-phosphate receptor 1

Lin Qiu,Hao Jiang,Yanbo Yu,Jiwei Gu,Jinzhi Wang,Haiyang Zhao,Tianyu Huang,Robert J. Gropler,Robyn S. Klein,Joel S. Perlmutter,Zhude Tu Org. Biomol. Chem. 2022 20 1041

Related Categories

619-24-9 (3-Nitrobenzonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:619-24-9)3-Nitrobenzonitrile

Purity:99%

Quantity:500g

Price ($):233.0

Suzhou Senfeida Chemical Co., Ltd

(CAS:619-24-9)3-NITROBENZONITRILE

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Cas no 619-24-9 (3-Nitrobenzonitrile)

3-Nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Nitrobenzonitrile Security Information

3-Nitrobenzonitrile Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-Nitrobenzonitrile Pricemore >>

3-Nitrobenzonitrile Production Method

3-Nitrobenzonitrile Suppliers

3-Nitrobenzonitrile Related Literature

Related Categories

619-24-9 (3-Nitrobenzonitrile) Related Products